5-(sec-butoxymethyl)-1-propyl-1H-pyrazole

• IUPAC Name: 5-(butan-2-yloxymethyl)-1-propylpyrazole
• InChI: InChI=1S/C11H20N2O/c1-4-8-13-11(6-7-12-13)9-14-10(3)5-2/h6-7,10H,4-5,8-9H2,1-3H3
• InChI Key: NCTLOPCLWLTSBN-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC=N1)COC(C)CC
• Molecular Formula: C11H20N2O
• Molecular Weight: 196.29 g/mol

Description

“5-(sec-butoxymethyl)-1-propyl-1H-pyrazole” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. The “sec-butoxymethyl” and “propyl” groups are alkyl substituents attached to the pyrazole ring.

Molecular Structure Analysis

The molecular structure of “5-(sec-butoxymethyl)-1-propyl-1H-pyrazole” would consist of a pyrazole ring substituted at the 5-position with a sec-butoxymethyl group and at the 1-position with a propyl group.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and reduction. The specific reactions that “5-(sec-butoxymethyl)-1-propyl-1H-pyrazole” would undergo would depend on the reaction conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of “5-(sec-butoxymethyl)-1-propyl-1H-pyrazole” would be influenced by its molecular structure. For example, the presence of the pyrazole ring would likely make the compound somewhat polar, while the alkyl substituents would contribute to its hydrophobicity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, many pyrazole derivatives are used as pharmaceuticals, and their mechanisms of action involve interacting with biological targets such as enzymes or receptors.